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For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 837 calcium hydrate is a potent and selective partial agonist of the G-protein coupled
receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2][3][4] GPR40 is
predominantly expressed in pancreatic (-cells and plays a crucial role in glucose-stimulated
insulin secretion (GSIS).[1][2][3][5][6] Activation of GPR40 by agonists like AMG 837 enhances
the secretion of insulin in a glucose-dependent manner, making it a promising therapeutic
target for type 2 diabetes.[1][2][3][7] These application notes provide detailed protocols for the
use of AMG 837 calcium hydrate in isolated pancreatic islets to study its effects on insulin
secretion and intracellular signaling.

Mechanism of Action

AMG 837 acts as a partial agonist at the GPR40 receptor.[1][2][3] Upon binding, it activates the
Gag/11 signaling pathway, leading to the activation of phospholipase C (PLC).[8][9][10] PLC
then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate
(IP3) and diacylglycerol (DAG).[10] IP3 binds to its receptors on the endoplasmic reticulum,
triggering the release of stored intracellular calcium (Ca2+), which is a key step in the
potentiation of glucose-stimulated insulin secretion.[8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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